Cas no 1806941-51-4 (4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid
• CAS No: 1806941-51-4
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4873013
• Update Time: 2025-08-04

4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-6(10)2-5(3-7(14)15)13-8(4)9(11)12/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： PSDAFTHSZQBTAA-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC(=O)O)N=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid

Introduction to 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid (CAS No. 1806941-51-4)

4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid, identified by the CAS number 1806941-51-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, and an acetic acid moiety, contributes to its unique chemical properties and potential utility in synthetic chemistry.

The chloro group at the 4-position of the pyridine ring introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. This reactivity is particularly valuable in medicinal chemistry, where such transformations are often employed to construct more complex molecular architectures. The difluoromethyl group, located at the 2-position, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into a molecule can significantly influence pharmacokinetic profiles, often leading to improved bioavailability and prolonged duration of action.

The methylpyridine backbone provides a stable aromatic core that can be further modified through various chemical pathways. In particular, the acetic acid functionality at the 6-position introduces both acidic properties and a site for further derivatization. This combination of features makes 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid a versatile intermediate in the synthesis of biologically active compounds.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in developing novel therapeutic agents. The difluoromethyl group, in particular, has been extensively studied for its ability to modulate enzyme interactions and improve drug efficacy. For instance, fluorinated pyridines have been incorporated into kinase inhibitors, where they enhance binding to target proteins by increasing lipophilicity and reducing metabolic degradation. The work of researchers at pharmaceutical companies like Merck and GSK has demonstrated that such modifications can lead to more potent and selective drug candidates.

In agrochemical research, derivatives of pyridine have been widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural motifs present in 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid align well with these applications. The chloro group facilitates further functionalization via cross-coupling reactions, while the acetic acid moiety can be converted into esters or amides, which are common functional groups in agrochemical formulations. Recent studies have shown that fluorinated pyridines exhibit enhanced resistance to environmental degradation, making them attractive for sustainable agriculture.

The synthesis of 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include halogenation of pyridine derivatives followed by introduction of the difluoromethyl group via metal-catalyzed cross-coupling or direct fluorination techniques. The final step often involves carboxylation or esterification to introduce the acetic acid functionality. Advances in catalytic methods have improved the efficiency and scalability of these synthetic processes, making it feasible to produce this compound on an industrial scale.

The biological activity of 4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid has been explored in several preclinical studies. While it is not currently marketed as a drug or pesticide, its structural features suggest potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions. The combination of electronegative fluorine atoms and electrophilic chlorine atoms creates a balance of hydrophobicity and reactivity that is favorable for drug design. Computational modeling studies have predicted that this compound may interact with enzymes such as kinases and proteases, which are key targets in oncology and immunology research.

In conclusion,4-Chloro-2-(difluoromethyl)-3-methylpyridine-6-acetic acid (CAS No. 1806941-51-4) represents a promising intermediate for developing novel pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for further chemical modification and biological evaluation. As research continues to uncover new applications for fluorinated heterocycles,this compound will likely play an important role in future drug discovery efforts.